N-ethyl-N-(4-pyridinylmethyl)-3-(4H-1,2,4-triazol-4-yl)benzamide
Overview
Description
“N-ethyl-N-(4-pyridinylmethyl)-3-(4H-1,2,4-triazol-4-yl)benzamide” is a chemical compound that can be synthesized and studied for its various properties and potential applications. Research in this field focuses on synthesis methods, molecular structure, and chemical properties.
Synthesis Analysis
The synthesis of related compounds involves complex reactions and can be achieved through various methods. For instance, Raffa et al. (2019) explored the synthesis of similar benzamide derivatives with antiproliferative activities (Raffa et al., 2019).
Molecular Structure Analysis
The molecular structure is crucial for understanding the compound's properties and potential applications. Artheswari et al. (2019) studied the crystal structure of a related N-(pyridin-2-ylmethyl)benzamide derivative, providing insights into molecular orientations and interactions (Artheswari et al., 2019).
Chemical Reactions and Properties
Research on chemical reactions and properties can reveal how the compound interacts with other substances. Zhou et al. (2008) discussed the synthesis and biological evaluation of a related compound, highlighting its chemical properties and interactions (Zhou et al., 2008).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and stability, are vital for practical applications. Patel et al. (2015) synthesized related benzamide derivatives and characterized their physical properties, including spectral studies (Patel et al., 2015).
Chemical Properties Analysis
Understanding the chemical properties, like reactivity and bonding, is essential for potential applications. Dian (2010) conducted a study on a similar compound, exploring its synthesis and yield under various reaction conditions (Dian, 2010).
properties
IUPAC Name |
N-ethyl-N-(pyridin-4-ylmethyl)-3-(1,2,4-triazol-4-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O/c1-2-21(11-14-6-8-18-9-7-14)17(23)15-4-3-5-16(10-15)22-12-19-20-13-22/h3-10,12-13H,2,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXWIEWDMOUVHLN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=NC=C1)C(=O)C2=CC(=CC=C2)N3C=NN=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-ethyl-N-(4-pyridinylmethyl)-3-(4H-1,2,4-triazol-4-yl)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3R)-3,4,4-trimethyl-1-[(4-methyl-1,3-oxazol-5-yl)carbonyl]-3-pyrrolidinol](/img/structure/B5653668.png)
![1-(methoxyacetyl)-N-[2-(trifluoromethyl)benzyl]-4-piperidinecarboxamide](/img/structure/B5653673.png)
![2-(3-methyl-2-buten-1-yl)-8-[(6-oxo-1,6-dihydro-3-pyridinyl)carbonyl]-2,8-diazaspiro[4.5]decan-3-one](/img/structure/B5653688.png)
![(1S)-N-methyl-1-[1-(2-methyl-1,3-benzothiazol-6-yl)-3-(2-methyl-1,3-thiazol-4-yl)-1H-1,2,4-triazol-5-yl]ethanamine](/img/structure/B5653693.png)
![6,6-dimethyl-5,6,10,11-tetrahydro-7H,9H-benzo[h][1,3]thiazino[2,3-b]quinazolin-7-one](/img/structure/B5653702.png)
![3,6-dimethyl-N-{2-methyl-3-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]propyl}isoxazolo[5,4-d]pyrimidin-4-amine](/img/structure/B5653729.png)
![N-{rel-(3R,4S)-4-(3-methoxyphenyl)-1-[2-oxo-2-(1-piperidinyl)ethyl]-3-pyrrolidinyl}acetamide hydrochloride](/img/structure/B5653744.png)
![2-cyclopropyl-4-phenyl-9-(2-pyridinylcarbonyl)-2,9-diazaspiro[5.5]undecan-3-one](/img/structure/B5653761.png)
